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Compound of Interest

Compound Name: 2-Amino-4-chloropyridine

Cat. No.: B016104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Amino-4-chloropyridine is a halogenated aminopyridine derivative that serves as a versatile

intermediate in the synthesis of a wide range of pharmaceutical and agrochemical compounds.

Its chemical structure, featuring a reactive chlorine atom and an amino group on the pyridine

ring, allows for diverse chemical modifications, making it a valuable building block in medicinal

chemistry. This technical guide provides a comprehensive overview of the available

biochemical and pharmacological information on 2-Amino-4-chloropyridine, including its

synthesis, chemical properties, and toxicological profile. While the direct pharmacological

activity of 2-Amino-4-chloropyridine is not extensively documented in publicly available

literature, this guide explores the known biological activities of its derivatives, suggesting

potential areas for further investigation. Detailed experimental protocols for its synthesis and for

assays in which its derivatives have been studied are also provided.

Chemical and Physical Properties
2-Amino-4-chloropyridine is a solid, off-white to brown crystalline powder. Its fundamental

properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₅H₅ClN₂ [1]

Molecular Weight 128.56 g/mol [1]

CAS Number 19798-80-2 [1]

Melting Point 129-133 °C [1]

Appearance
Off-white to brown crystalline

powder
[2]

Solubility Soluble in organic solvents. [3]

SMILES Nc1cc(Cl)ccn1 [1]

InChI Key
RQMWVVBHJMUJNZ-

UHFFFAOYSA-N
[4]

Synthesis of 2-Amino-4-chloropyridine
Several synthetic routes for 2-Amino-4-chloropyridine have been reported. A common

method involves the Hofmann rearrangement of 4-chloropicolinamide.

Experimental Protocol: Synthesis via Hofmann
Rearrangement
This protocol is adapted from described synthetic methods.

Materials:

4-chloropicolinamide

Sodium hypobromite (or sodium hypochlorite)

Sodium hydroxide

Hydrochloric acid

Organic solvent (e.g., Dichloromethane)
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Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

A solution of sodium hypobromite is prepared by adding bromine to a cold aqueous solution

of sodium hydroxide.

4-chloropicolinamide is then added to the freshly prepared sodium hypobromite solution.

The mixture is heated to facilitate the Hofmann rearrangement.

After the reaction is complete, the mixture is cooled and extracted with an organic solvent

such as dichloromethane.

The organic layer is washed with water and dried over anhydrous sodium sulfate.

The solvent is removed under reduced pressure to yield crude 2-Amino-4-chloropyridine.

The crude product can be further purified by recrystallization from a suitable solvent.
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Synthesis of 2-Amino-4-chloropyridine

4-chloropicolinamide
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2-Amino-4-(1-piperidine)
pyridine FOXA2 ExpressionSuppresses

Colon Cancer Cell
Proliferation

Inhibits

Promotes

Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antimicrobial Screening Workflow

Prepare Inoculated
Agar Plates

Create Wells
in Agar

Add Test Compounds
and Controls

Incubate Plates

Measure Zones of
Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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